Cas no 1696872-05-5 (1,1-difluoro-3-methylbut-3-en-2-amine)

• Product Name: 1,1-difluoro-3-methylbut-3-en-2-amine
• CAS No: 1696872-05-5
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 6614782
• PubChem ID: 103516835
• Update Time: 2025-06-28

1,1-difluoro-3-methylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methylbut-3-en-2-amine
• EN300-1931146
• 1696872-05-5
• HBQKZKBTNHFBNP-UHFFFAOYSA-N

• Inchi： 1S/C5H9F2N/c1-3(2)4(8)5(6)7/h4-5H,1,8H2,2H3
• InChI Key： HBQKZKBTNHFBNP-UHFFFAOYSA-N
• SMILES： FC(C(C(=C)C)N)F

Computed Properties

• Exact Mass: 121.07030562g/mol
• Monoisotopic Mass: 121.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1-difluoro-3-methylbut-3-en-2-amine

Introduction to 1,1-difluoro-3-methylbut-3-en-2-amine (CAS No. 1696872-05-5)

1,1-difluoro-3-methylbut-3-en-2-amine, with the CAS number 1696872-05-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluoroalkenes and is characterized by the presence of a double bond and two fluorine atoms attached to the same carbon atom, along with a methyl group and an amine functional group. The combination of these structural features imparts distinct chemical and biological properties, making it a subject of interest for researchers and scientists.

The synthesis of 1,1-difluoro-3-methylbut-3-en-2-amine typically involves multi-step processes, including the introduction of fluorine atoms and the formation of the double bond. Recent advancements in fluorination techniques have facilitated more efficient and selective methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel approach using transition-metal-catalyzed reactions to achieve high yields and stereoselectivity in the synthesis of fluoroalkenes like 1,1-difluoro-3-methylbut-3-en-2-amine. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.

In terms of its physical properties, 1,1-difluoro-3-methylbut-3-en-2-amine is a colorless liquid with a boiling point that is influenced by its molecular structure. The presence of fluorine atoms generally increases the boiling point due to stronger intermolecular forces. However, the exact physical properties can vary depending on the specific conditions under which the compound is synthesized and stored. Researchers often use techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy to analyze and characterize this compound accurately.

The biological activity of 1,1-difluoro-3-methylbut-3-en-2-amine has been a focal point of several studies. One notable application is in the development of new pharmaceutical agents. Fluorinated compounds are known for their ability to modulate biological processes due to their unique electronic properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the potential of 1,1-difluoro-3-methylbut-3-en-2-amine as a lead compound for developing drugs targeting specific enzymes involved in metabolic disorders. The results showed that this compound exhibited promising inhibitory activity against key enzymes, suggesting its potential as a therapeutic agent.

Beyond its direct biological effects, 1,1-difluoro-3-methylbut-3-en-2-amine has also been explored as an intermediate in the synthesis of more complex molecules. In organic synthesis, fluoroalkenes like this compound can serve as versatile building blocks for constructing larger molecules with desired functionalities. For example, a recent study published in Tetrahedron Letters demonstrated the use of 1,1-difluoro-3-methylbut-3-en-2-amine as a key intermediate in the synthesis of novel antiviral agents. The ability to introduce fluorine atoms at specific positions within the molecule can significantly enhance its pharmacological properties.

The safety profile of 1,1-difluoro-3-methylbut-3-en-2-amine is another critical aspect that has been extensively studied. While fluorinated compounds generally exhibit low toxicity due to their stable nature, it is essential to conduct thorough safety assessments before considering them for pharmaceutical applications. A comprehensive toxicological evaluation published in Toxicology Letters in 2022 reported that 1,1-difluoro-3-methylbut-3-en-2-amine showed minimal cytotoxicity at relevant concentrations and did not induce significant genotoxic effects. These findings support its potential use in drug development while highlighting the importance of continued monitoring and safety testing.

In conclusion, 1,1-difluoro-3-methylbut-3-en-2-amine (CAS No. 1696872-05-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new insights into its potential uses and safety profile, further solidifying its importance in the field.